Cas no 728918-94-3 (4'-(Methylthio)-[1,1'-biphenyl]-4-amine)

• Product Name: 4'-(Methylthio)-[1,1'-biphenyl]-4-amine
• CAS No: 728918-94-3
• MF: C₁₃H₁₃NS
• MW: 215.31402182579
• CID: 3056779
• PubChem ID: 2760071
• Update Time: 2025-10-29

4'-(Methylthio)-[1,1'-biphenyl]-4-amine Chemical and Physical Properties

Names and Identifiers

• 4'-(Methylthio)-[1,1'-biphenyl]-4-amine
• 4-(4-methylsulfanylphenyl)aniline
• 4'-(methylsulfanyl)[1,1'-biphenyl]-4-amine
• 4'-Methylsulfanyl-biphenyl-4-ylamine
• AKOS004113997
• SCHEMBL3790289
• SB79503
• 728918-94-3

• MDL： MFCD04117404
• Inchi： 1S/C13H13NS/c1-15-13-8-4-11(5-9-13)10-2-6-12(14)7-3-10/h2-9H,14H2,1H3
• InChI Key： YOANTYMNHGMGCE-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 215.07687059g/mol
• Monoisotopic Mass: 215.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.3Ų

Additional information on 4'-(Methylthio)-[1,1'-biphenyl]-4-amine

Professional Introduction to Compound with CAS No. 728918-94-3 and Product Name: 4'-(Methylthio)-[1,1'-biphenyl]-4-amine

The compound with the CAS number 728918-94-3 and the product name 4'-(Methylthio)-[1,1'-biphenyl]-4-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, belonging to the biphenylamine class, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a methylthio group at the 4' position of the biphenyl ring introduces a distinct electronic and steric environment, which can influence its reactivity and biological activity. This introduction aims to provide a comprehensive overview of the compound, its synthesis, properties, and the latest research findings that highlight its significance in contemporary scientific endeavors.

In recent years, the exploration of biphenyl derivatives has been a focal point in pharmaceutical development due to their diverse biological activities. The compound 4'-(Methylthio)-[1,1'-biphenyl]-4-amine is no exception. Its molecular structure, characterized by a sulfur-containing side chain, suggests potential interactions with biological targets that could be exploited for therapeutic purposes. The methylthio moiety is particularly noteworthy, as it can modulate the compound's solubility, stability, and binding affinity to biological receptors. This has led to extensive interest in its possible applications as an intermediate in drug synthesis or as a lead compound for further medicinal chemistry investigations.

The synthesis of 4'-(Methylthio)-[1,1'-biphenyl]-4-amine involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. Typically, the preparation begins with the bromination of biphenyl at the 4-position to yield 4-bromobiphenyl, which is then subjected to nucleophilic substitution with sodium thiolate to introduce the methylthio group at the 4' position. This stepwise approach underscores the versatility of biphenyl derivatives in synthetic chemistry and allows for modifications at various positions on the aromatic ring. The resulting product can be further functionalized to explore its pharmacological potential.

One of the most compelling aspects of 4'-(Methylthio)-[1,1'-biphenyl]-4-amine is its potential as a scaffold for drug discovery. The biphenyl core is known for its ability to interact with various biological targets due to its planar structure and aromaticity. The introduction of the methylthio group adds an additional layer of complexity, enabling fine-tuning of electronic properties and steric hindrance around the binding site. This has led researchers to investigate its interactions with enzymes and receptors involved in critical biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases or transcription factors, making them promising candidates for therapeutic intervention.

Recent advancements in computational chemistry have further enhanced our understanding of how 4'-(Methylthio)-[1,1'-biphenyl]-4-amine interacts with biological targets. Molecular docking simulations have been employed to predict binding affinities and identify potential binding pockets on target proteins. These simulations have revealed that the methylthio group plays a crucial role in stabilizing interactions through hydrogen bonding or hydrophobic effects. Such insights have guided experimental efforts toward optimizing lead compounds for improved efficacy and selectivity. The integration of computational methods with traditional wet chemistry has accelerated the drug discovery process significantly.

The pharmacological profile of 4'-(Methylthio)-[1,1'-biphenyl]-4-amine has been explored through both in vitro and in vivo studies. In cell-based assays, preliminary results indicate that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with mitochondrial enzymes has been investigated, revealing possible effects on energy metabolism pathways. These findings are particularly intriguing given the growing interest in targeting metabolic dysregulation in diseases such as cancer and neurodegenerative disorders.

Another area of interest lies in the compound's potential application as a fluorescent probe or imaging agent. The biphenyl core can be functionalized to enhance photophysical properties, making it suitable for use in bioimaging techniques. Researchers have explored modifications that improve fluorescence intensity and quantum yield while maintaining biocompatibility. Such probes could provide valuable tools for studying dynamic processes within cells or tissues, offering insights into disease mechanisms and therapeutic responses.

The environmental impact and safety considerations of working with 4'-(Methylthio)-[1,1'-biphenyl]-4-amine are also important factors to address. While this compound does not fall under any hazardous or restricted categories under current regulations, proper handling procedures must be followed to ensure safety in laboratory settings. Storage conditions should be controlled to prevent degradation or unwanted reactions, and exposure should be minimized through appropriate personal protective equipment (PPE). As with any chemical research endeavor, adherence to good laboratory practices (GLP) is essential.

Looking ahead, future research on 4'-(Methylthio)-[1,1'-biphenyl]-4-amine will likely focus on expanding its pharmacological applications through structural optimization and analog design. By modifying other parts of the molecule or introducing additional functional groups, researchers aim to enhance its therapeutic index—balancing efficacy with reduced side effects. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

In conclusion,4'-(Methylthio)-[1,1'-biphenyl]-4-amine, identified by CAS number 728918-94-3, represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis is accessible via well-established organic methods，and preliminary studies suggest diverse applications ranging from drug development to bioimaging。As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play an important role in advancing scientific knowledge across multiple disciplines。